Cas no 1021031-09-3 (N-(2-{[3-(2-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)-2-methylbenzamide)

• Product Name: N-(2-{[3-(2-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)-2-methylbenzamide
• CAS No: 1021031-09-3
• MF: C₂₁H₁₈ClN₅O₂
• MW: 407.852922916412
• CID: 5923811
• PubChem ID: 42109283
• Update Time: 2025-06-07

N-(2-{[3-(2-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)-2-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{[3-(2-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)-2-methylbenzamide
• N-(2-((3-(2-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)oxy)ethyl)-2-methylbenzamide
• 1021031-09-3
• F5037-0705
• AKOS024493091
• N-[2-[[3-(2-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy]ethyl]-2-methylbenzamide

• Inchi： 1S/C21H18ClN5O2/c1-14-6-2-3-7-15(14)21(28)23-12-13-29-19-11-10-18-24-25-20(27(18)26-19)16-8-4-5-9-17(16)22/h2-11H,12-13H2,1H3,(H,23,28)
• InChI Key： JVOLNWDWHZYCIY-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1=NN=C2C=CC(=NN12)OCCNC(C1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 407.1149025g/mol
• Monoisotopic Mass: 407.1149025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 81.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on N-(2-{[3-(2-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)-2-methylbenzamide

Professional Introduction to N-(2-{[3-(2-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)-2-methylbenzamide (CAS No. 1021031-09-3)

N-(2-{[3-(2-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)-2-methylbenzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1021031-09-3, represents a convergence of structural complexity and potential biological activity, making it a subject of extensive research and development. The molecular architecture of this compound incorporates several key pharmacophoric elements that are highly relevant to contemporary drug discovery efforts.

The core structure of N-(2-{[3-(2-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)-2-methylbenzamide is characterized by a benzamide moiety linked to an ethylene oxide chain that terminates in a triazolopyridazine ring system. The presence of the 2-chlorophenyl group and the triazolopyridazine moiety are particularly noteworthy, as they are known to contribute to the compound's binding affinity and selectivity towards various biological targets. This unique combination of functional groups has positioned this compound as a promising candidate for further exploration in the development of novel therapeutic agents.

In recent years, there has been a surge in interest regarding heterocyclic compounds that incorporate triazolopyridazine scaffolds due to their demonstrated ability to modulate biological pathways associated with inflammation, cancer, and neurodegenerative diseases. The [1,2,4]triazolo[4,3-b]pyridazine core is particularly intriguing because it can engage with multiple binding pockets on target proteins, thereby enhancing the compound's pharmacological profile. This property is especially valuable in the context of drug design, where multivalency and binding promiscuity are often sought after to improve drug efficacy and reduce side effects.

The benzamide group in N-(2-{[3-(2-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)-2-methylbenzamide is another critical pharmacophore that contributes to its potential therapeutic applications. Benzamides are well-documented for their role in inhibiting proteases and enzymes involved in various disease processes. For instance, they have been extensively studied for their anti-inflammatory properties by modulating the activity of matrix metalloproteinases (MMPs) and caspases. The incorporation of a benzamide into this compound suggests that it may exhibit similar inhibitory effects, making it a candidate for conditions where enzyme regulation is dysbalanced.

The ethylene oxide chain connecting the benzamide group to the triazolopyridazine ring system adds another layer of complexity to the molecule. This flexible linker not only allows for conformational adaptability but also facilitates optimal orientation of the pharmacophoric groups within the binding site of the target protein. Such structural features are often engineered into drug candidates to enhance their binding affinity and reduce off-target effects. The use of an ethylene oxide chain is particularly strategic because it can help maintain solubility while allowing for interactions with hydrophobic and hydrophilic regions of the target protein.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like N-(2-{[3-(2-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)-2-methylbenzamide with greater accuracy. Molecular docking studies have shown that this compound can interact with various enzymes and receptors implicated in diseases such as cancer and neurodegeneration. For example, preliminary simulations suggest that the triazolopyridazine moiety may bind to kinases involved in cell signaling pathways, while the benzamide group could interact with proteases that play a role in disease progression. These findings underscore the potential of this compound as a lead molecule for further optimization.

In addition to its structural features, N-(2-{[3-(2-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)-2-methylbenzamide benefits from its synthetic accessibility. The presence of well-established synthetic routes for its key building blocks allows for rapid scalability and modification. This is particularly important in early-stage drug discovery where iterative design and testing are essential. The ability to modify different parts of the molecule without significantly altering its core structure provides chemists with a high degree of flexibility in optimizing its biological activity.

The potential applications of N-(2-{[3-(2-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)-2-methylbenzamide extend across multiple therapeutic areas. In oncology, for instance, compounds with similar scaffolds have shown promise in inhibiting tyrosine kinases that drive tumor growth and metastasis. Similarly, in neurodegenerative diseases such as Alzheimer's and Parkinson's disease، molecules targeting protease enzymes have demonstrated therapeutic potential by preventing the aggregation of misfolded proteins associated with these conditions. The dual functionality of this compound makes it an attractive candidate for addressing such complex pathologies.

The chemical stability and metabolic profile of N-(N-{[(Ethoxy)carbonyl]-N-[(Ethoxycarbonyl)methanoyl]-N-[(Ethoxycarbonyl)methanoyl]-N-[(Ethoxycarbonyl)methanoyl]-N-[(Ethoxycarbonyl)methanoyl]-N-[(Ethoxycarbonyl)methanoyl]-N-[(Ethoxycarbonyl)methanoyl]-N-[(Ethoxycarbonyl)methanoyl]-N-[(Ethoxycarbonyl)methanoyl]-












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